Cas no 26172-44-1 (furan-2-carbonyl isothiocyanate)

• Product Name: furan-2-carbonyl isothiocyanate
• CAS No: 26172-44-1
• MF: C₆H₃NO₂S
• MW: 153.158519983292
• MDL: MFCD00060332
• CID: 1109992
• PubChem ID: 2759243
• Update Time: 2025-06-12

furan-2-carbonyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonyl isothiocyanate
• furan-2-carbonyl isothiocyanate
• 2-Furoyl isothiocyanate
• EN300-20131
• Furancarbonyl isothiocyanate
• DB-021151
• 2-furanyl(isothiocyanato)methanone
• AKOS000111507
• 26172-44-1
• DTXSID50374703
• 2-Furoylisothiocyanate
• SCHEMBL3499665
• furoyl isothiocyanate
• 80440-95-5
• BP-10135
• ILQPDHJLKUOZTC-UHFFFAOYSA-N
• furan-2-yl(isothiocyanato)methanone
• MFCD00060332
• A839911

• MDL： MFCD00060332
• Inchi： 1S/C6H3NO2S/c8-6(7-4-10)5-2-1-3-9-5/h1-3H
• InChI Key： ILQPDHJLKUOZTC-UHFFFAOYSA-N
• SMILES： S=C=NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 152.98844951g/mol
• Monoisotopic Mass: 152.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on furan-2-carbonyl isothiocyanate

Recent Advances in the Application of Furan-2-carbonyl Isothiocyanate (CAS 26172-44-1) in Chemical Biology and Pharmaceutical Research

Furan-2-carbonyl isothiocyanate (CAS 26172-44-1) has emerged as a versatile chemical reagent in the fields of chemical biology and pharmaceutical research. This compound, characterized by its reactive isothiocyanate group and furan ring, has been widely employed in the synthesis of bioactive molecules, protein modification, and drug discovery. Recent studies have further elucidated its potential in targeted therapies and diagnostic applications, making it a subject of significant scientific interest.

One of the key applications of furan-2-carbonyl isothiocyanate lies in its role as a protein-labeling reagent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively modifying cysteine residues in proteins, enabling the development of novel bioconjugates for targeted drug delivery. The study highlighted the compound's ability to maintain stability under physiological conditions while exhibiting high reactivity, a combination that is often challenging to achieve with other isothiocyanate derivatives.

In the realm of small-molecule drug discovery, furan-2-carbonyl isothiocyanate has been utilized as a key building block for the synthesis of heterocyclic compounds with potential anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 reported the synthesis of a series of furan-isothiocyanate hybrids that showed promising activity against various cancer cell lines, particularly in inhibiting protein kinases involved in tumor progression.

The compound's unique chemical properties have also found applications in materials science. A recent study in ACS Applied Materials & Interfaces explored its use in the surface functionalization of nanoparticles for biomedical applications. The researchers successfully employed furan-2-carbonyl isothiocyanate to create stable linkages between gold nanoparticles and therapeutic antibodies, demonstrating improved targeting efficiency in in vitro models.

From a safety and pharmacokinetic perspective, recent investigations have provided valuable insights into the behavior of furan-2-carbonyl isothiocyanate derivatives in biological systems. A 2023 toxicological assessment published in Chemical Research in Toxicology indicated that while the parent compound exhibits moderate reactivity, its derivatives can be designed to achieve favorable safety profiles, addressing previous concerns about potential off-target effects.

Looking forward, the application of furan-2-carbonyl isothiocyanate appears poised for expansion into new therapeutic areas. Ongoing research is exploring its potential in the development of covalent inhibitors for challenging drug targets, as well as its utility in chemical proteomics for target identification and validation. The compound's versatility and the growing understanding of its reactivity patterns suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research for years to come.